4,4,5,5,6,6,6-Heptafluorohex-1-ene

• IUPAC Name: 4,4,5,5,6,6,6-heptafluorohex-1-ene
• InChI: InChI=1S/C6H5F7/c1-2-3-4(7,8)5(9,10)6(11,12)13/h2H,1,3H2
• InChI Key: VJOOWZFVJAJKPV-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C(C(F)(F)F)(F)F)(F)F
• Molecular Formula: C6H5F7
• DSSTOX Substance ID: DTXSID30503716
• Molecular Weight: 210.09 g/mol
• CAS No.: 2317-84-2

Description

4,4,5,5,6,6,6-Heptafluorohex-1-ene: is a fluorinated organic compound with the molecular formula C6H5F7 . It is characterized by the presence of seven fluorine atoms attached to a hexene backbone. This compound is known for its unique chemical properties, making it valuable in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Fluorination of Hexene: One common method involves the fluorination of hexene using fluorine gas in the presence of a catalyst.

Industrial Production Methods: Industrial production often involves the use of specialized reactors and continuous flow systems to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: 4,4,5,5,6,6,6-Heptafluorohex-1-ene can undergo substitution reactions where one or more fluorine atoms are replaced by other functional groups.

Addition Reactions: This compound can participate in addition reactions with various nucleophiles, leading to the formation of new carbon-fluorine bonds.

Common Reagents and Conditions:

Halogens (e.g., chlorine, bromine): Used in substitution reactions.

Organometallic Compounds (e.g., Grignard reagents): Employed in addition reactions.

Major Products:

Fluorinated Derivatives: Resulting from substitution reactions.

Adducts: Formed through addition reactions with nucleophiles.

Scientific Research Applications

Chemistry:

Synthesis of Fluorinated Compounds: 4,4,5,5,6,6,6-Heptafluorohex-1-ene is used as a building block in the synthesis of various fluorinated organic compounds.

Biology and Medicine:

Drug Development: Its unique fluorine content makes it valuable in the design of pharmaceuticals with enhanced metabolic stability and bioavailability.

Industry:

Specialty Chemicals: Utilized in the production of specialty chemicals for applications such as coatings, lubricants, and surfactants.

Mechanism of Action

The mechanism of action of 4,4,5,5,6,6,6-Heptafluorohex-1-ene involves its ability to participate in various chemical reactions due to the presence of multiple fluorine atoms. These fluorine atoms can influence the reactivity and stability of the compound, making it a versatile reagent in organic synthesis . The molecular targets and pathways involved depend on the specific reactions and applications in which the compound is used .

Comparison with Similar Compounds

4,4,5,5,6,6,6-Heptafluorohex-1-yne: A similar compound with a triple bond instead of a double bond.

3,3-Bis(trifluoromethyl)-4,4,5,5,6,6,6-heptafluorohex-1-ene: Another fluorinated hexene derivative with additional trifluoromethyl groups.

Uniqueness:

High Fluorine Content: 4,4,5,5,6,6,6-Heptafluorohex-1-ene stands out due to its high fluorine content, which imparts unique chemical properties such as increased stability and reactivity.

Versatility in Reactions: Its ability to undergo various chemical reactions makes it a valuable compound in both research and industrial applications.